Cas no 1805425-71-1 (4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 1805425-71-1
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 4964124
• Update Time: 2025-06-10

4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5F4NO/c9-6-2-7(13)5(8(10,11)12)1-4(6)3-14/h1-3H,13H2
• InChI Key： DTVHMVPORYLSBA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(=CC=1N)F)(F)F

Computed Properties

• Exact Mass: 207.03072643 g/mol
• Monoisotopic Mass: 207.03072643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.12
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Additional information on 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1805425-71-1)

4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1805425-71-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an aldehyde group with an amino substituent, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde is driven by its potential in developing novel therapeutics, particularly in oncology and neurology. Researchers are exploring its role in creating kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurodegenerative diseases. The compound's fluorinated backbone enhances its metabolic stability and bioavailability, addressing key challenges in modern drug design.

In agrochemical applications, 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde is investigated for its utility in synthesizing herbicides and pesticides. The trifluoromethyl group is known to improve the lipophilicity and efficacy of agrochemicals, making this compound a valuable candidate for sustainable crop protection solutions. Recent studies highlight its potential in combating resistant pest strains, aligning with the global push for green chemistry and environmentally friendly formulations.

From a synthetic chemistry perspective, the compound's aldehyde functionality allows for diverse derivatization, enabling the creation of heterocyclic compounds and Schiff bases. These derivatives are widely used in catalysis and material science, particularly in designing fluorescent probes and polymeric materials. The amino group further facilitates cross-coupling reactions, expanding its utility in organometallic chemistry.

The demand for 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde is also fueled by advancements in high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a preferred choice for drug libraries and structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward personalized medicine, this compound's adaptability positions it as a key player in precision drug development.

Environmental and regulatory considerations are equally important when discussing 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde. Its synthesis adheres to REACH and FDA guidelines, ensuring minimal ecological impact. The compound's low toxicity profile and biodegradability further enhance its appeal for industrial applications, resonating with the sustainability trends dominating chemical research.

In conclusion, 4-Amino-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1805425-71-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to agrochemicals—underscore its importance in addressing global challenges. As research continues to unravel its potential, this compound is poised to remain at the forefront of scientific and industrial advancements.